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Abstract: This guide provides a comparative analysis of the published structure of

Celangulatin D, a sesquiterpene polyol ester isolated from Celastrus angulatus. The initial

structural elucidation was reported in 2007, based on spectroscopic methods. This document

summarizes the available data and critically assesses the status of its independent verification.

To date, a thorough review of scientific literature reveals no subsequent total synthesis or

structural revision studies, highlighting a significant gap in the independent confirmation of the

proposed molecular architecture. This guide is intended for researchers in natural product

chemistry, pharmacology, and drug development who are interested in the chemistry and

biological activity of β-dihydroagarofuran sesquiterpenoids.

Introduction
Celangulatin D is a member of the β-dihydroagarofuran family of sesquiterpenoids, a class of

natural products known for their complex structures and diverse biological activities, including

insecticidal and antitumor properties.[1][2] The structure of Celangulatin D was first described

in 2007 as one of four new insecticidal sesquiterpene esters isolated from the root bark of

Celastrus angulatus.[3] The elucidation of its complex polyoxygenated and highly esterified

structure was based primarily on mass spectrometry and nuclear magnetic resonance (NMR)

spectroscopy.[3]
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An independent verification of a natural product's structure, typically achieved through total

synthesis or X-ray crystallography by an unrelated research group, is a cornerstone of chemical

science. It serves to confirm the proposed connectivity and stereochemistry, providing a solid

foundation for future research, including structure-activity relationship (SAR) studies and the

development of synthetic analogs. This guide examines the current standing of Celangulatin
D's structural verification.

Originally Proposed Structure of Celangulatin D
The initially reported structure of Celangulatin D is presented in Figure 1. It features a β-

dihydroagarofuran core, which is a tricyclic system comprising a trans-decalin and a

tetrahydrofuran ring.[4] The core is extensively decorated with various ester functional groups.

Chemical Formula: C₃₁H₃₆O₁₅ CAS Number: 1000784-45-1

Figure 1. Proposed chemical structure of Celangulatin D.
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A comprehensive literature search indicates that the originally published spectroscopic data for

Celangulatin D remains the sole source of structural information. There are no published

independent total syntheses or structural revisions of Celangulatin D. This section summarizes

the types of data used for the initial structure elucidation and highlights the absence of

comparative data from independent sources.

Table 1: Summary of Spectroscopic Data for the Structural Elucidation of Celangulatin D

Data Type
Original Publication (Ji et
al., 2007)

Independent Verification
Data

¹H NMR

Data reported, but specific

chemical shifts and coupling

constants are not available in

the public domain.

Not Available

¹³C NMR

Data reported, but specific

chemical shifts are not

available in the public domain.

Not Available

2D NMR (COSY, HMBC, etc.)

Utilized for establishing

connectivity, as stated in the

publication abstract.[3]

Not Available

Mass Spectrometry (MS)
Used for molecular formula

determination.[3]
Not Available

X-ray Crystallography Not reported. Not Available

Experimental Protocols
The experimental protocols for the isolation and initial structure determination of Celangulatin
D are described in the original 2007 publication in Natural Product Research. The general

workflow, typical for natural product isolation, is outlined below.

Isolation and Purification: The root bark of Celastrus angulatus was extracted with a low-polar

solvent (toluene) followed by bioassay-guided fractionation.[3] This process involves separating

the crude extract into fractions and testing each for insecticidal activity to guide the isolation of

the active compounds. Final purification of Celangulatin D was likely achieved using
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chromatographic techniques such as column chromatography and High-Performance Liquid

Chromatography (HPLC).

Structure Elucidation: The molecular formula was determined using High-Resolution Mass

Spectrometry (HRMS). The connectivity of the atoms and the stereochemistry of the molecule

were established through a combination of one-dimensional (¹H and ¹³C) and two-dimensional

NMR experiments, including Correlation Spectroscopy (COSY), Heteronuclear Single Quantum

Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC).

Visualization of the Scientific Workflow
The following diagrams illustrate the logical flow of the structural verification process for a

natural product and the current status for Celangulatin D.

Workflow for Natural Product Structure Verification
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Caption: General workflow for the verification of a natural product's structure.
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Current Status of Celangulatin D Structure Verification

Original Study (2007)
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(Not Yet Reported)

X-ray Crystallography
(Not Yet Reported)

Verified Structure

Click to download full resolution via product page

Caption: The structural verification of Celangulatin D remains incomplete.

Conclusion and Future Perspectives
The structure of Celangulatin D, as proposed in 2007, is based on sound spectroscopic

evidence. However, the absence of an independent total synthesis or single-crystal X-ray

analysis means that the structure has not yet been rigorously verified by the broader scientific

community. The total synthesis of complex natural products like Celangulatin D is a

challenging endeavor but is crucial for confirming the proposed structure and for providing

material for further biological evaluation.
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Researchers interested in the insecticidal properties of Celangulatin D and its analogs should

be aware that the currently accepted structure is yet to be independently confirmed. A future

total synthesis would not only validate the proposed structure but could also open avenues for

the synthesis of simplified and more potent analogs. Such studies would be of high value to the

fields of medicinal chemistry and agricultural science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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